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Compound of Interest

Compound Name: 1-Cyclopropylpropan-2-ol

Cat. No.: B169602

Technical Guide: (2R)-1-cyclopropylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the chemical identity of (2R)-1-cyclopropylpropan-2-ol,
providing its definitive IUPAC name and CAS number. A comprehensive search of scientific
literature and chemical databases reveals a notable scarcity of specific research dedicated to
this particular chiral alcohol. While detailed experimental protocols, quantitative biological data,
and specific signaling pathway information for (2R)-1-cyclopropylpropan-2-ol are not readily
available in published resources, this document provides a broader context by discussing
general synthetic strategies for chiral cyclopropyl carbinols and the established significance of
the cyclopropyl moiety in medicinal chemistry. This guide serves as a foundational resource for
researchers interested in this compound, highlighting the current knowledge gaps and potential
areas for future investigation.

Chemical Identification

The compound with the structure (2R)-1-cyclopropylpropan-2-ol is unambiguously identified
by the following nomenclature and registration number.
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Identifier Value

IUPAC Name (2R)-1-cyclopropylpropan-2-ol[1]
CAS Number 1432620-08-0[1]

Molecular Formula CeH120

Molecular Weight 100.16 g/mol

SMILES C--INVALID-LINK--CC1CC1

Overview of Synthetic Approaches for Chiral
Cyclopropyl Carbinols

While specific experimental protocols for the synthesis of (2R)-1-cyclopropylpropan-2-ol are
not detailed in the current body of scientific literature, the synthesis of chiral cyclopropyl
carbinols is a well-established area of organic chemistry. The approaches generally rely on
enantioselective methods to install the chiral hydroxyl group. A common strategy involves the
asymmetric reduction of a corresponding ketone, 1-cyclopropylpropan-2-one.

Below is a generalized workflow for the asymmetric synthesis of a chiral alcohol from a ketone
precursor.
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Generalized Asymmetric Reduction Workflow
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Caption: Generalized workflow for the asymmetric synthesis of (2R)-1-cyclopropylpropan-2-
ol.

Significance of the Cyclopropyl Moiety in Drug
Discovery

The cyclopropyl group is a highly valued structural motif in medicinal chemistry due to its
unique conformational and electronic properties. Although biological data for (2R)-1-
cyclopropylpropan-2-ol is not available, the inclusion of a cyclopropyl ring in a molecule can
have several beneficial effects that are pertinent to drug development professionals.

Key Contributions of the Cyclopropy! Group:

Metabolic Stability: The cyclopropyl group can block sites of metabolism, leading to an
increased half-life of a drug molecule.

o Conformational Rigidity: The rigid nature of the three-membered ring can lock a molecule
into a bioactive conformation, enhancing its binding affinity to a target protein.

o Potency and Selectivity: The unique electronic properties of the cyclopropyl ring can lead to
improved potency and selectivity for the intended biological target.

o Pharmacokinetic Profile: Incorporation of a cyclopropyl group can favorably modulate a
compound's lipophilicity and other pharmacokinetic properties.

Conclusion and Future Directions

(2R)-1-cyclopropylpropan-2-ol is a chiral alcohol with a defined chemical identity. However,
there is a significant lack of specific technical data in the public domain regarding its synthesis,
biological activity, and potential applications. The information presented in this guide on the
general synthesis of related compounds and the importance of the cyclopropyl group in drug
design is intended to provide a valuable context for researchers.

Future research efforts could be directed towards:

e The development and optimization of a stereoselective synthesis for (2R)-1-
cyclopropylpropan-2-ol.
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e Screening of (2R)-1-cyclopropylpropan-2-ol for biological activity across various assays,
leveraging the known benefits of the cyclopropyl motif.

 Investigation of its potential as a chiral building block in the synthesis of more complex
molecules.

This compound represents an unexplored area of chemical space, and further research is
warranted to elucidate its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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